Benzonitriles
Benzonitriles are a class of organic compounds characterized by the presence of a cyano group (-CN) attached to a benzene ring. These chemicals play a significant role in various industrial and academic applications due to their versatile chemical properties. They can be synthesized via several methods, including nitrile nucleophilic substitution or reduction of nitriles derived from other sources such as amides or ketones.
Structurally diverse benzonitriles exhibit a range of physical properties, influenced by the presence of substituents on the benzene ring and the cyano group. These compounds are known for their reactivity towards various functional groups, making them useful intermediates in organic synthesis. Additionally, they find applications in pharmaceuticals, dyestuffs, pesticides, and as solvents or stabilizers.
Safety considerations must be taken into account when handling benzonitriles due to their potential health hazards, including skin irritation and inhalation risks. Proper protective measures should always be observed during laboratory work involving these chemicals.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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3-(4-cyanophenyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide | 2034594-92-6 | C20H17N3OS |
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2-(3-Bromo-4-cyanophenyl)acetic acid | 1261859-44-2 | C9H6NO2Br |
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4-(pentan-3-yl)aminobenzonitrile | 1019613-25-2 | C12H16N2 |
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4-(3-aminobutyl)benzonitrile | 74697-69-1 | C11H14N2 |
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(3-Cyano-5-hydroxyphenyl)boronic acid | 1375204-00-4 | C7H6BNO3 |
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3-Cyano-2-methylphenylboronic acid | 313546-19-9 | C8H8BNO2 |
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2-amino-5-ethylBenzonitrile | 79689-41-1 | C9H10N2 |
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2-Bromo-6-chloro-4-methylbenzonitrile | 135340-79-3 | C8H5BrClN |
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2-Iodo-3-methoxybenzonitrile | 490039-70-8 | C8H6NOI |
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(2-cyanophenyl)methanesulfonamide | 27350-13-6 | C8H8N2O2S |
Related Literature
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Yiran Wang,Dezhi Sun,Qiang Wang,Xin Zhang,Brandon L. Weeks,Ryan O'Connor,Xiaohua Huang,Suying Wei,Zhanhu Guo J. Mater. Chem. A, 2015,3, 9817-9825
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Thomas Cuypers,Patrick Tomkins,Dirk E. De Vos Catal. Sci. Technol., 2018,8, 2519-2523
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Anil V. Gaikwad,Peter Verschuren,Tibert van der Loop,Gadi Rothenberg Soft Matter, 2009,5, 1994-1999
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Quanquan Zhang,Guoe Cheng,Hanzhong Ke,Xunjin Zhu,Nianyong Zhu,Wai-Yeung Wong,Wai-Kwok Wong RSC Adv., 2015,5, 22294-22299
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Yuan Xie,Enxiu Wu,Shuangqing Fan,Guangyu Geng,Xiaodong Hu,Linyan Xu,Sen Wu,Jing Liu,Daihua Zhang Nanoscale, 2021,13, 7851-7860
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Panpan Zhang RSC Adv., 2021,11, 17437-17444
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